Cas no 62540-13-0 (Guanidine, N,N'-bis(5-chloro-2-benzothiazolyl)-)

• Product Name: Guanidine, N,N'-bis(5-chloro-2-benzothiazolyl)-
• CAS No: 62540-13-0
• MF: C₁₅H₉Cl₂N₅S₂
• MW: 394.301457166672
• CID: 441062
• PubChem ID: 71385418
• Update Time: 2025-04-19

Guanidine, N,N'-bis(5-chloro-2-benzothiazolyl)- Chemical and Physical Properties

Names and Identifiers

• Guanidine, N,N'-bis(5-chloro-2-benzothiazolyl)-
• 1,2-bis(5-chloro-1,3-benzothiazol-2-yl)guanidine
• DTXSID40807651
• N,N''-Bis[(5-chloro-1,3-benzothiazol-2-yl)]guanidine
• 62540-13-0

• Inchi： 1S/C15H9Cl2N5S2/c16-7-1-3-11-9(5-7)19-14(23-11)21-13(18)22-15-20-10-6-8(17)2-4-12(10)24-15/h1-6H,(H3,18,19,20,21,22)
• InChI Key： VQPWGARLBCABKM-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C(NC(N)=NC1=NC3C=C(C=CC=3S1)Cl)S2

Computed Properties

• Exact Mass: 392.96797
• Monoisotopic Mass: 392.9676430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.2
• Topological Polar Surface Area: 133Ų

Experimental Properties

• PSA: 73.69